4-(Chloromethyl)-N-(isopropyl)benzamide
Overview
Description
“4-(Chloromethyl)-N-(isopropyl)benzamide” is a chemical compound with the molecular formula C11H14ClNO .
Synthesis Analysis
The synthesis of benzamides, including “4-(Chloromethyl)-N-(isopropyl)benzamide”, can be achieved through direct condensation of carboxylic acids and amines in the presence of diatomite earth@IL/ZrCl4 under ultrasonic irradiation .Molecular Structure Analysis
The molecular weight of “4-(Chloromethyl)-N-(isopropyl)benzamide” is 211.688 . The compound does not have any defined stereocenters .Chemical Reactions Analysis
Benzamides, including “4-(Chloromethyl)-N-(isopropyl)benzamide”, can be synthesized through direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth (diatomite earth@IL/ZrCl4) .Scientific Research Applications
Synthesis and Characterization
4-(Chloromethyl)-N-(isopropyl)benzamide is involved in the synthesis and characterization of various chemical compounds, including those with potential biological and pharmaceutical applications. For instance, it has been used in the synthesis of N,N'-1,2-Phenylenebis(4-(chloromethyl)benzamide) through nucleophilic acyl substitution, showcasing its versatility in forming structurally complex molecules (J. Bachl & D. Díaz, 2010). Additionally, its reaction with ArTe- Na+ generated by borohydride reduction has led to compounds with potential for ligation with palladium(II), platinum(II), and ruthenium(II), further emphasizing its role in the development of new materials and catalysts (A. Singh et al., 2002).
Antitumor Activity
Research into the antitumor potential of derivatives related to 4-(Chloromethyl)-N-(isopropyl)benzamide has shown promising results. Studies have focused on the unexpected dimerization of nitrobenzyl chloride derivatives under basic conditions, suggesting the intrinsic stability and degradation products of these compounds could be significant in the development of antitumor agents (G. C. D. Santos et al., 2013).
Molecular Interaction and Crystal Structure
The study of molecular interactions and crystal structures is another critical area of application for 4-(Chloromethyl)-N-(isopropyl)benzamide derivatives. For example, the analysis of weak interactions in various N-(benzoyl)-N-(2-pyridyl)benzamides has provided insights into halogen bonding and weak hydrogen bonding, contributing to the understanding of crystal packing formation and stability (P. Mocilac et al., 2018).
Drug Delivery Systems
The development of drug delivery systems utilizing nanoemulsion formulations containing bioactive nitroaromatic compounds related to 4-(Chloromethyl)-N-(isopropyl)benzamide has shown reduced genotoxicity and increased tumor uptake in murine models. This application underscores the potential of these compounds in enhancing the delivery and efficacy of anticancer drugs, providing a promising avenue for future research and development (J. A. Duarte et al., 2019).
Mechanism of Action
Target of Action
Similar compounds have been found to target specific proteins or enzymes in the body, altering their function and leading to various effects .
Mode of Action
This group can potentially undergo a nucleophilic substitution reaction with a suitable nucleophile present in the target molecule .
Biochemical Pathways
Compounds with similar structures have been known to interfere with various biochemical pathways, leading to changes in cellular function .
Pharmacokinetics
Similar compounds have been shown to be absorbed and distributed throughout the body, metabolized by various enzymes, and excreted through the kidneys .
Result of Action
Similar compounds have been found to exhibit antifungal activity, suggesting that this compound may also have potential antimicrobial properties .
properties
IUPAC Name |
4-(chloromethyl)-N-propan-2-ylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClNO/c1-8(2)13-11(14)10-5-3-9(7-12)4-6-10/h3-6,8H,7H2,1-2H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RPFIHLIZZKXZAY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=CC=C(C=C1)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50232672 |
Source
|
| Record name | 4-(Chloromethyl)-N-(isopropyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50232672 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Chloromethyl)-N-(isopropyl)benzamide | |
CAS RN |
83803-82-1 |
Source
|
| Record name | 4-(Chloromethyl)-N-(1-methylethyl)benzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=83803-82-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(Chloromethyl)-N-(isopropyl)benzamide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0083803821 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-(Chloromethyl)-N-(isopropyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50232672 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(chloromethyl)-N-(isopropyl)benzamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.073.526 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-(CHLOROMETHYL)-N-(ISOPROPYL)BENZAMIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/A235PDE257 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[4-(Trifluoromethyl)phenyl]acetamide](/img/structure/B1352057.png)
![1-(Chloromethyl)-4-methyl-2,6,7-trioxabicyclo[2.2.2]octane](/img/structure/B1352073.png)
